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Compound of Interest

Compound Name: Dibutylamine hydroiodide
CAS No.: 79886-80-9
Cat. No.: B11761380
Get Quote
. J

Part 1: Executive Summary & Critical Distinction

Dibutylamine Hydroiodide (DBA-HI) is a secondary ammonium salt derived from the
neutralization of dibutylamine with hydroiodic acid. While alkylammonium halides are critical
precursors in the fabrication of 2D and quasi-2D perovskite solar cells, DBA-HI is frequently
confused with n-Butylammonium lodide (n-BAl).

» n-BAI (CAS 36945-08-1): Primary amine salt (

). The standard "BAI" used to form Ruddlesden-Popper phases in perovskites.

o DBA-HI (CAS 79886-80-9): Secondary amine salt (
). A more sterically hindered, hydrophobic cation.

This guide provides the specific physicochemical data for DBA-HI, a validated synthesis
protocol, and a structural analysis distinguishing it from its primary and quaternary analogs.
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Part 2: Chemical Identity & Physicochemical

Properties

Molecular Specifications

Property

Data

Notes

Chemical Name

Dibutylamine Hydroiodide

Synonyms: Dibutylammonium
iodide, N-butyl-1-butanamine

hydroiodide

Distinct from n-BAI (36945-08-

CAS Number 79886-80-9
1) and TBAI (311-28-4)
Linear Formula Often written as
_ ~28% increase over n-BAl due
Molecular Weight 257.16 g/mol

to extra butyl chain

Physical Form

White to light yellow crystalline
solid

Hygroscopic; store under inert

atmosphere

Soluble in alcohols (EtOH,

Limited solubility in non-polar

Solubility
MeOH), DMF, DMSO solvents (Hexane)
_ o Likely < 170°C (n-BAI MP is
] ] Experimental determination
Melting Point 168-173°C; secondary salts

required

often lower)

Structural Visualization

The following diagram illustrates the structural hierarchy of butyl-ammonium iodides,

highlighting the steric progression from primary to quaternary salts.
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Figure 1: Structural hierarchy of butyl-ammonium salts. DBA-HI occupies the intermediate
space, offering balanced hydrophobicity with retained hydrogen-bonding capability (2 N-H
protons).

Part 3: Synthesis Protocol

This protocol describes the synthesis of Dibutylamine Hydroiodide via direct acid-base
neutralization. This method ensures high purity suitable for electronic applications.

Materials & Reagents

o Precursor: Dibutylamine (99.5%, CAS 111-92-2)
e Acid Source: Hydroiodic acid (57 wt. % in water, stabilized, CAS 10034-85-2)
» Solvent: Ethanol (Absolute, anhydrous) or Diethyl Ether (for precipitation)

e Equipment: Ice bath, rotary evaporator, vacuum oven, Schlenk line (optional for inert
atmosphere).

Step-by-Step Methodology

Step 1: Solvation & Cooling
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e Charge a round-bottom flask with 10.0 mL of Ethanol (0°C).
e Add 10.0 mmol of Dibutylamine (1.29 g) to the flask.

e Place the flask in an ice bath (0—4°C) and stir magnetically for 10 minutes to ensure thermal
equilibrium.

Step 2: Acid Addition (Exothermic)
e Slowly add 10.0 mmol of Hydroiodic Acid (57%) dropwise to the stirring amine solution.

o Note: The reaction is highly exothermic. Maintain temperature < 10°C to prevent side
reactions or oxidation of iodide.

 Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature over 1 hour.
Step 3: Crystallization & Purification

o Evaporation: Remove the solvent using a rotary evaporator at 50°C under reduced pressure
until a viscous yellow/white oil or solid residue remains.

o Recrystallization: Dissolve the residue in a minimum amount of hot ethanol (~60°C).

o Precipitation: Add cold diethyl ether dropwise until the solution turns turbid. Cool to -20°C
overnight to induce crystallization.

o Filtration: Filter the white precipitate and wash 3x with cold diethyl ether to remove residual
iodine (

) traces (which cause yellowing).
Step 4: Drying
e Dry the product in a vacuum oven at 60°C for 12 hours.

» Store in a nitrogen-filled glovebox.

Part 4: Applications in Research & Development
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Perovskite Solar Cells (Passivation vs. Spacer)

While n-BAl is the standard "spacer"” cation for forming 2D Ruddlesden-Popper perovskites (

), DBA-HI serves a different function due to its size.

» Defect Passivation: The secondary amine structure of DBA-HI provides greater steric bulk
than n-BAI. This allows it to effectively cover surface defects (iodide vacancies) on 3D
perovskite films without penetrating the lattice to form 2D phases as easily as n-BAI.

» Hydrophobicity: The two butyl chains significantly increase the hydrophobicity of the cation,
potentially offering superior moisture resistance for perovskite devices compared to mono-
alkylammonium salts.

Organic Synthesis

DBA[1]-HI can serve as a phase-transfer catalyst intermediate or a source of nucleophilic
iodide in organic substitutions, though Tetrabutylammonium lodide (TBAI) is more commonly
used for this purpose due to its higher solubility in non-polar organic phases.

Part 5: Safety & Handling (SDS Summary)

Hazard Class Statement Precaution

o o Wear nitrile gloves; wash
Skin Irritation H315: Causes skin irritation ) )
immediately upon contact.

o H319: Causes serious eye Use safety goggles; flush with
Eye Irritation L o
irritation water for 15 min if exposed.

lodides oxidize to iodine (

Stability Light & Air Sensitive ) upon exposure to light/air,

turning the solid yellow/brown.

Disposal: Dispose of as hazardous chemical waste containing iodides. Do not release into
municipal drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11761380/docs?utm_src=pdf-body#dibutylamine-hydroiodide-structural-characterization-synthetic-protocols
https://pubchem.ncbi.nlm.nih.gov/compound/161799171
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-Iodide
https://www.researchgate.net/publication/264264399_Tetra-n-butyl-ammonium_iodide_a_space-group_revision
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-Iodide
https://journals.iucr.org/e/issues/2007/03/00/o1464/index.html
https://www.benchchem.com/product/b11761380?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/dibutylamine-dic2310.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-Iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-Iodide
https://www.researchgate.net/publication/264264399_Tetra-n-butyl-ammonium_iodide_a_space-group_revision
https://www.benchchem.com/product/b11761380/docs#dibutylamine-hydroiodide-structural-characterization-synthetic-protocols
https://www.benchchem.com/product/b11761380/docs#dibutylamine-hydroiodide-structural-characterization-synthetic-protocols
https://www.benchchem.com/product/b11761380/docs#dibutylamine-hydroiodide-structural-characterization-synthetic-protocols
https://www.benchchem.com/product/b11761380/docs#dibutylamine-hydroiodide-structural-characterization-synthetic-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11761380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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